N'-(2-furylmethylene)-4,5-dimethyl-3-thiophenecarbohydrazide

• IUPAC Name: N-[(E)-furan-2-ylmethylideneamino]-4,5-dimethylthiophene-3-carboxamide
• InChI: InChI=1S/C12H12N2O2S/c1-8-9(2)17-7-11(8)12(15)14-13-6-10-4-3-5-16-10/h3-7H,1-2H3,(H,14,15)/b13-6+
• InChI Key: UVDSVSIPKFQZHZ-AWNIVKPZSA-N
• Canonical SMILES: CC1=C(SC=C1C(=O)NN=CC2=CC=CO2)C
• Isomeric SMILES: CC1=C(SC=C1C(=O)N/N=C/C2=CC=CO2)C
• Molecular Formula: C12H12N2O2S
• Molecular Weight: 248.30 g/mol

Description

N'-(2-furylmethylene)-4,5-dimethyl-3-thiophenecarbohydrazide, also known as FDMT, is a heterocyclic compound that has gained significant attention in recent years due to its potential applications in scientific research. FDMT is a yellow crystalline powder that is soluble in organic solvents and has a molecular weight of 277.34 g/mol.

Scientific Research Applications

N'-(2-furylmethylene)-4,5-dimethyl-3-thiophenecarbohydrazide has been studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, N'-(2-furylmethylene)-4,5-dimethyl-3-thiophenecarbohydrazide has been shown to exhibit antimicrobial, antitumor, and anti-inflammatory activities. In biochemistry, N'-(2-furylmethylene)-4,5-dimethyl-3-thiophenecarbohydrazide has been used as a fluorescent probe for studying protein-ligand interactions. In materials science, N'-(2-furylmethylene)-4,5-dimethyl-3-thiophenecarbohydrazide has been incorporated into polymers for the development of sensors and other functional materials.

Mechanism of Action

The mechanism of action of N'-(2-furylmethylene)-4,5-dimethyl-3-thiophenecarbohydrazide is not fully understood, but it is believed to involve the formation of a Schiff base with amino acid residues in proteins. This can lead to changes in protein conformation and activity, which may be responsible for the observed biological effects of N'-(2-furylmethylene)-4,5-dimethyl-3-thiophenecarbohydrazide.
Biochemical and Physiological Effects
N'-(2-furylmethylene)-4,5-dimethyl-3-thiophenecarbohydrazide has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. In antimicrobial studies, N'-(2-furylmethylene)-4,5-dimethyl-3-thiophenecarbohydrazide has been shown to inhibit the growth of various bacteria and fungi, including drug-resistant strains. In antitumor studies, N'-(2-furylmethylene)-4,5-dimethyl-3-thiophenecarbohydrazide has been shown to induce apoptosis and inhibit cell proliferation in cancer cells. In anti-inflammatory studies, N'-(2-furylmethylene)-4,5-dimethyl-3-thiophenecarbohydrazide has been shown to reduce the production of pro-inflammatory cytokines and inhibit the activation of NF-κB signaling pathway.

Advantages and Limitations for Lab Experiments

One advantage of using N'-(2-furylmethylene)-4,5-dimethyl-3-thiophenecarbohydrazide in lab experiments is its high solubility in organic solvents, which allows for easy preparation of stock solutions. Another advantage is its fluorescent properties, which make it a useful tool for studying protein-ligand interactions. However, one limitation of using N'-(2-furylmethylene)-4,5-dimethyl-3-thiophenecarbohydrazide is its potential toxicity, which may limit its use in certain applications. Additionally, N'-(2-furylmethylene)-4,5-dimethyl-3-thiophenecarbohydrazide may be sensitive to pH and other environmental factors, which may affect its stability and reproducibility in experiments.

Future Directions

There are several future directions for research on N'-(2-furylmethylene)-4,5-dimethyl-3-thiophenecarbohydrazide. One area of interest is the development of N'-(2-furylmethylene)-4,5-dimethyl-3-thiophenecarbohydrazide-based sensors for detecting various analytes, such as metal ions and biomolecules. Another area of interest is the optimization of N'-(2-furylmethylene)-4,5-dimethyl-3-thiophenecarbohydrazide derivatives for improved biological activity and selectivity. Additionally, further studies are needed to elucidate the mechanism of action of N'-(2-furylmethylene)-4,5-dimethyl-3-thiophenecarbohydrazide and its potential applications in various scientific fields.
Conclusion
In conclusion, N'-(2-furylmethylene)-4,5-dimethyl-3-thiophenecarbohydrazide is a heterocyclic compound that has potential applications in medicinal chemistry, biochemistry, and materials science. Its synthesis method is relatively straightforward, and it exhibits various biochemical and physiological effects. Although there are limitations to its use in lab experiments, N'-(2-furylmethylene)-4,5-dimethyl-3-thiophenecarbohydrazide remains a promising tool for studying protein-ligand interactions and developing functional materials. Further research is needed to fully explore the potential of this compound in scientific research.

Synthesis Methods

N'-(2-furylmethylene)-4,5-dimethyl-3-thiophenecarbohydrazide can be synthesized through a one-pot reaction between 2-furaldehyde, 4,5-dimethylthiosemicarbazide, and acetic anhydride. The reaction is carried out under reflux in the presence of a catalytic amount of p-toluenesulfonic acid. The yield of N'-(2-furylmethylene)-4,5-dimethyl-3-thiophenecarbohydrazide is typically around 70-80%, and the compound can be purified by recrystallization from ethanol.